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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575 Get Quote

Pigment Yellow 147: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Pigment Yellow 147, a high-

performance organic pigment. It details its chemical identity, alternative names and synonyms,

physical and chemical properties, and applications. The guide also includes a synthesis

methodology and outlines standard experimental protocols for its characterization, catering to

the needs of researchers in materials science, chemistry, and drug development.

Chemical Identity and Synonyms
Pigment Yellow 147 is chemically known as 1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-phenyl-

1,3,5-triazin-2-yl]amino]anthracene-9,10-dione[1]. It is a complex organic molecule belonging to

the anthraquinone class of colorants. Due to its widespread use in various industries, it is

known by a multitude of synonyms, trade names, and chemical identifiers. A comprehensive list

is provided in the table below for easy reference in scientific literature and commercial

sourcing.

Table 1: Alternative Names, Synonyms, and Chemical Identifiers for Pigment Yellow 147
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Category Identifier

Common Name Pigment Yellow 147

IUPAC Name

1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-

phenyl-1,3,5-triazin-2-yl]amino]anthracene-9,10-

dione[1]

CAS Registry Number 4118-16-5

C.I. Name C.I. Pigment Yellow 147, C.I. 60645[2]

EINECS Number 223-912-2

Chemical Formula C₃₇H₂₁N₅O₄

Molecular Weight 599.6 g/mol [1]

Trade Names & Synonyms

Cromophtal Yellow AGR, Filester Yellow RNB,

Kayaset Yellow E-AR, Plastic Yellow AGR, Fast

Yellow 147, Anthraquinone Yellow RNB, 1,1'-((6-

Phenyl-1,3,5-triazine-2,4-

diyl)diimino)bisanthraquinone, 9,10-

Anthracenedione, 1,1'-((6-phenyl-1,3,5-triazine-

2,4-diyl)diimino)bis-[2][3]

Diagram 1: Chemical Structure and Identifiers of Pigment Yellow 147

Pigment Yellow 147: Core Structure and Identifiers
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Caption: Relationship between Pigment Yellow 147 and its key identifiers.

Physicochemical Properties
Pigment Yellow 147 is a yellow powder with excellent heat and light fastness, making it

suitable for high-performance applications. Its insolubility in water and most organic solvents is

a key characteristic of a pigment. A summary of its key properties is presented below.

Table 2: Physicochemical Properties of Pigment Yellow 147

Property Value

Physical Form Yellow Powder

Melting Point >300 °C

Solubility Insoluble in water[2]

Heat Resistance Up to 300 °C in certain polymers[2]

Light Fastness (Blue Wool Scale)
6-8 (depending on the medium and

concentration)[4]

Acid Resistance (5% HCl) 5 (Excellent)[2]

Alkali Resistance (5% Na₂CO₃) 5 (Excellent)[2]

Experimental Protocols
Synthesis of Pigment Yellow 147
A general method for the synthesis of Pigment Yellow 147 involves the condensation reaction

of 1-aminoanthraquinone with a triazine derivative. A specific preparation is described as

follows:

Reactants:

2-phenyl-4,6-diamino-1,3,5-triazine

1-chloroanthraquinone
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Sodium carbonate (acid scavenger)

Nitrobenzene (solvent)

Pyridine

Ketone iodide (catalyst)

Procedure:

To 200 parts of nitrobenzene, add 11.25 parts of 2-phenyl-4,6-diamino-1,3,5-triazine, 30.6

parts of 1-chloroanthraquinone, and 15.9 parts of sodium carbonate.

Add a solution of 1.65 parts of ketone iodide in 9 parts of pyridine to the mixture.

Stir the reaction mixture at 150-155 °C for 12 hours.

Filter the hot mixture at 100 °C.

Wash the filter cake with hot nitrobenzene (100 °C) until the filtrate is only slightly colored.

Wash the filter cake with ethanol.

Finally, wash the product with hot water to remove any remaining inorganic salts.

Dry the resulting pigment. The reported yield for this specific procedure is 96.7%[4].

A patent also describes an alternative method using 1-aminoanthraquinone, cyanuric chloride,

and phenol as starting materials in the presence of an acid binding agent and a phase transfer

catalyst[5].

Diagram 2: Synthesis Workflow for Pigment Yellow 147
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Reactants:
- 2-phenyl-4,6-diamino-1,3,5-triazine

- 1-chloroanthraquinone
- Na₂CO₃, Nitrobenzene, Pyridine, Ketone Iodide

Reaction
(150-155 °C, 12h)

Hot Filtration
(100 °C)

Washing Sequence:
1. Hot Nitrobenzene

2. Ethanol
3. Hot Water

Drying

Pigment Yellow 147

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Pigment Yellow 147.

Characterization Methods
FTIR Spectroscopy: The presence of characteristic functional groups can be confirmed using

Fourier-transform infrared spectroscopy. The spectrum would be expected to show peaks

corresponding to N-H stretching, C=O stretching of the anthraquinone moiety, and aromatic

C=C and C-N stretching vibrations. PubChem provides access to an FTIR spectrum of

Pigment Yellow 147 obtained from a KBr pellet[1].
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NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to elucidate the molecular

structure. Due to the low solubility of the pigment, high-temperature or specialized NMR

techniques might be necessary. PubChem lists the availability of a ¹³C NMR spectrum[1].

Mass Spectrometry: High-resolution mass spectrometry can be used to confirm the

molecular weight and elemental composition of the pigment.

UV-Vis Spectroscopy: The UV-Vis absorption spectrum, typically measured in a suitable

solvent or as a solid dispersion, provides information about the electronic transitions

responsible for its color. The maximum absorption wavelength (λmax) is a key characteristic.

Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the

pigment by measuring its weight loss as a function of temperature. This analysis can identify

the decomposition temperature of the pigment.

Differential Scanning Calorimetry (DSC): DSC can be used to identify phase transitions, such

as melting or crystallization, although for high-melting-point pigments like Pigment Yellow
147, decomposition may occur before melting.

The light and weather fastness of pigments are critical performance indicators. Standardized

tests are used to evaluate these properties.

Light Fastness (ISO 105-B02): This standard specifies a method for determining the

resistance of the color of textiles to an artificial light source representative of natural daylight

(xenon arc lamp)[6][7][8][9]. The change in color of the exposed sample is assessed by

comparison with a set of blue wool references (rated 1 to 8, with 8 being the highest

fastness)[10].

Weather Fastness: This test evaluates the resistance of the pigment to outdoor conditions,

including sunlight, moisture, and temperature fluctuations. Accelerated weathering tests are

often performed in a chamber that simulates these conditions.

Applications
Pigment Yellow 147 is primarily used as a colorant in a variety of high-performance

applications due to its excellent stability.
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Plastics: It is widely used in the coloration of various plastics, including polystyrene (PS),

acrylonitrile butadiene styrene (ABS), polycarbonate (PC), and polyethylene terephthalate

(PET)[4]. Its high heat stability makes it suitable for processing at elevated temperatures.

Coatings and Inks: Its good light and weather fastness make it a suitable choice for

automotive and industrial coatings, as well as for high-quality printing inks.

Fibers: It is used for the coloration of synthetic fibers, such as polyester.

Relevance for Drug Development Professionals
While there is no direct evidence in the reviewed literature of Pigment Yellow 147 being used

in drug delivery systems or as a therapeutic agent, its core chemical structures, anthraquinone

and s-triazine, are of significant interest in medicinal chemistry.

Anthraquinones: This class of compounds includes both natural and synthetic derivatives

with a wide range of biological activities, including anticancer, antimicrobial, and anti-

inflammatory properties[11]. They are known to interact with DNA and various enzymes,

making them a scaffold for the design of new drugs.

s-Triazines: The 1,3,5-triazine ring is considered a "privileged structure" in drug discovery.

Numerous s-triazine derivatives have been developed with a broad spectrum of biological

activities, including anticancer, antiviral, and antimicrobial effects[1][2][4][12][13]. Several

approved drugs contain the s-triazine moiety.

The combination of these two pharmacologically relevant scaffolds in the structure of Pigment
Yellow 147 suggests that it could be a starting point for the design of novel bioactive

compounds. However, its poor solubility would likely be a significant hurdle to overcome for any

potential therapeutic application. Further research would be needed to explore any biological

activity and to develop soluble derivatives for screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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